Cas no 2060048-48-6 (2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 2060048-48-6
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• MDL: MFCD30500933
• CID: 5163836
• PubChem ID: 137703638
• Update Time: 2025-05-22

2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2,6-dimethyl-4-[5-(1-methylethyl)-1,3,4-oxadiazol-2-yl]-
• 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

• MDL： MFCD30500933
• Inchi： 1S/C12H21N3O/c1-7(2)11-14-15-12(16-11)10-5-8(3)13-9(4)6-10/h7-10,13H,5-6H2,1-4H3
• InChI Key： PENRLZBWWPIBOV-UHFFFAOYSA-N
• SMILES： N1C(C)CC(C2=NN=C(C(C)C)O2)CC1C

Additional information on 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Comprehensive Overview of 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 2060048-48-6)

The compound 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 2060048-48-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a piperidine core with an oxadiazole ring, a combination known for its versatility in drug design. The presence of the propan-2-yl (isopropyl) group further enhances its lipophilicity, making it a promising candidate for bioavailability optimization. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel small-molecule therapeutics targeting metabolic disorders and inflammatory pathways.

In recent years, the search for heterocyclic compounds with improved pharmacokinetic properties has intensified, and 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine fits this trend perfectly. Its oxadiazole moiety is known to exhibit hydrogen-bonding capabilities, which can enhance target binding affinity—a hot topic in structure-activity relationship (SAR) studies. This aligns with frequent queries in scientific databases about "optimizing drug-like properties in nitrogen-containing heterocycles." Additionally, the compound’s piperidine backbone is frequently explored in CNS drug development, addressing growing interest in neurological therapeutics.

The synthetic routes for CAS No. 2060048-48-6 often involve multi-step protocols, including cyclization and functional group transformations. A key challenge lies in achieving high regioselectivity during the formation of the 1,3,4-oxadiazole ring, a subject of numerous optimization studies. Industry professionals frequently search for "efficient synthesis of substituted oxadiazoles," reflecting the need for scalable methodologies. Green chemistry principles are increasingly applied here, with microwave-assisted synthesis and catalyst recycling emerging as popular techniques to reduce environmental impact—a priority for modern R&D.

From an application standpoint, 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine has shown preliminary activity in enzyme inhibition assays, particularly against kinases and proteases. This resonates with the surge in interest around "targeted therapies for age-related diseases," a dominant theme in biomedical literature. Its lipophilic balance, attributed to the dimethyl and isopropyl groups, also makes it a candidate for formulation studies, answering frequent queries about "improving drug solubility in piperidine derivatives."

Regulatory and safety profiles of CAS No. 2060048-48-6 remain under investigation, with computational toxicology models predicting favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) parameters. This aligns with industry demands for "early-stage toxicity screening of novel heterocycles," a frequently searched term in drug discovery forums. As the compound progresses through preclinical studies, its potential to address unmet medical needs—such as resistance mechanisms in chronic diseases—will likely drive further research investment.

In summary, 2,6-dimethyl-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine represents a compelling case study in modern medicinal chemistry. Its structural features address multiple drug discovery pain points, from target engagement to metabolic stability. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound’s trajectory will be closely watched, offering insights into next-generation therapeutic design.